N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(4-chlorophenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C15H14ClNO2S/c1-19-14-9-12(20-2)7-8-13(14)15(18)17-11-5-3-10(16)4-6-11/h3-9H,1-2H3,(H,17,18)
• InChI Key: CJUBBVKOHMZEGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClNO2S
• Molecular Weight: 307.8 g/mol

Description

N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide, also known as CMF 101, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has a molecular weight of 327.83 g/mol.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and glucose metabolism. N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and are often overexpressed in cancer cells. N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling pathways that regulate cell growth and survival.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to have various biochemical and physiological effects in animal models and cell culture studies. In cancer cells, N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to induce cell cycle arrest and apoptosis, which are mechanisms that inhibit cancer cell growth and promote cell death. In diabetes research, N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to improve glucose tolerance and insulin sensitivity by increasing the expression of glucose transporter proteins and reducing inflammation in adipose tissue. In inflammation research, N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 for lab experiments is its relatively low toxicity compared to other chemotherapeutic agents. N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to have minimal toxicity in animal models and cell culture studies, which makes it a promising candidate for further preclinical and clinical studies. However, one of the limitations of N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 is its relatively low solubility in water, which makes it difficult to administer in vivo. This limitation can be overcome by formulating N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 in a suitable vehicle or by developing prodrug derivatives that have improved solubility and bioavailability.

Future Directions

There are several future directions for the research and development of N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of prodrug derivatives that have improved solubility and bioavailability. Additionally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 in various diseases, including cancer, diabetes, and inflammation. Finally, the identification of the molecular targets and signaling pathways that are involved in the mechanism of action of N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 will provide valuable insights into the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 involves a multi-step process that starts with the reaction of 4-chloroaniline with 2-methoxy-4-(methylthio)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction yields the intermediate product, 4-(4-chlorophenyl)-2-methoxy-4-oxo-3-(methylthio)butanoic acid. This intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-aminobenzamide to yield N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101.

Scientific Research Applications

N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. In cancer research, N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. In diabetes research, N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to improve glucose tolerance and insulin sensitivity in animal models. In inflammation research, N-(4-chlorophenyl)-2-methoxy-4-(methylthio)benzamide 101 has been shown to reduce inflammation in animal models of arthritis and colitis.